Cas no 242478-38-2 (Solifenacin Succinate)

Solifenacin Succinate Properties

Names and Identifiers

• Solifenacin succinate
• Vesicare
• 1-Azabicyclo[2.2.2]octan-8-yl (1S)-1-phenyl-3,4-dihydro-1H-isoquinoline-2-carboxylate butanedioic acid
• Butanedioic acid, compd. with (1S)-(3R)-1-azabicyclo[2.2.2]oct-3-yl 3,4-dihydro-1-phenyl-2(1H)-isoquinolinecarboxylate
• Solifenacin Succinat
• YM905
• (1R,3R)-1-azabicyclo[2.2.2]octan-3-yl (1S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• (1S)-(3R)-1-Azabicyclo[2.2.2]oct-3-yl 3,4-Dihydro-1-phenyl-2(1H)-isoquinolinecarboxylate Butanedioic Acid
• IsoprenalinoeSulfate
• Solifenacin (Succinate)
• Vesikur
• YM-905
• C11H19NO7S
• (1S)-(3R)-1-azabicyclo[2.2.2]oct-3-yl 3,4­dihydro-1-phenyl-2(1H)-iso-quinolinecarboxylate succinate
• 1-Azabicyclo[2.2.2]octan-3-yl (1R)-1-phenyl-3,4-dihydro-1H-isoquinoline-2-carboxylate;butanedioic ac
• SOLIFENACIN SUCCINATE (EP MONOGRAPH)
• MFCD00954234
• Solifenacin succinate, EuropePharmacopoeia (EP) Reference Standard
• EX-A4170
• Solifenacin Succinate Salt
• HMS3887A13
• Solifenacin for system suitability, EuropePharmacopoeia (EP) Reference Standard
• DTXSID30947075
• Solifenacin succinate (JAN/USAN/INN)
• AS-35288
• D01269
• A881133
• solifenacin succinate10 mg
• SOLIFENACIN SUCCINATE [EP MONOGRAPH]
• SOLIFENACIN SUCCINATE [MART.]
• Butanedioic acid, cmpd. with (1S)-(3R)-1-azabicyclo(2.2.2)oct-3-yl 3,4-dihydro-1-phenyl-2(1H)-isoquinolinecarboxylate (1:1)
• SCHEMBL109333
• solifenacine succinate
• CHEBI:32151
• UNII-KKA5DLD701
• YM-53705
• Solifenacin succinate [USAN]
• quinuclidin-3'-yl-1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate monosuccinate
• s3048
• (1S)-(3R)-1-azabicyclo[2.2.2]oct-3-yl-3,4-dihydro-1-phenyl-2(1H)-isoquinolinecarboxylate succinate
• MLS006010416
• CHEMBL1200803
• butanedioic acid; (1S)-1-phenyl-3,4-dihydro-1H-isoquinoline-2-carboxylic acid [(3R)-1-azabicyclo[2.2.2]octan-3-yl] ester
• Succinate, Solifenacin
• Quinuclidin-3'-yl-1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylatemonosuccinate
• SW219141-1
• VESICARE LS
• KS-1286
• Butanedioic acid, compd with (1S)-(3R)-1-azabicyclo(2.2.2)oct-3-yl 3,4-dihydro-1-phenyl-2(1H)-isoquinolinecarboxylate (1:1)
• Solifenacin Succinate, United States Pharmacopeia (USP) Reference Standard
• [(3R)-1-azabicyclo[2.2.2]octan-3-yl] (1S)-1-phenyl-3,4-dihydro-1H-isoquinoline-2-carboxylate; butanedioic acid
• BS164410
• SOLIFENACIN SUCCINATE [USP-RS]
• Butanedioic acid--1-azabicyclo[2.2.2]octan-3-yl 1-phenyl-3,4-dihydroisoquinoline-2(1H)-carboxylate (1/1)
• A819262
• Solifenacin Succinate; (3R)-1-Azabicyclo[2.2.2]octan-3-yl (1S)-1-phenyl-3,4-dihydroisoquinoline-2(1H)-carboxylate hydrogen butanedioate
• VESIcareLS
• SOLIFENACIN SUCCINATE [WHO-DD]
• CCG-269551
• 2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-1-phenyl-, (3R)-1-azabicyclo(2.2.2)oct-3-yl ester, (1S)-, butanedioate (1:1)
• SOLIFENACIN SUCCINATE [JAN]
• Solifenacin succinate- Bio-X
• SOLIFENACIN SUCCINATE (USP-RS)
• YM67905
• solifenacin succiate
• Vesicare OD
• YM-67905
• AM84825
• 242478-38-2
• SOLIFENACIN SUCCINATE (MART.)
• SOLIFENACIN SUCCINATE [ORANGE BOOK]
• AKOS015994745
• YM 905
• Isoprenalinoe Sulfate
• (S)-(R)-Quinuclidin-3-yl 1-phenyl-3,4-dihydroisoquinoline-2(1H)-carboxylate succinate
• (3R)-Quinuclidin-3-yl (1S)-1-phenyl-3,4-dihydroisoquinoline-2(1H)-carboxylate succinate
• [(3R)-1-azabicyclo[2.2.2]octan-3-yl] (1S)-1-phenyl-3,4-dihydro-1H-isoquinoline-2-carboxylate;butanedioic acid
• HY-A0002
• (S)-(R)-Quinuclidin-3-yl1-phenyl-3,4-dihydroisoquinoline-2(1H)-carboxylatesuccinate
• SOLIFENACIN SUCCINATE [MI]
• Solifenacin Succinate Tablets
• RXZMMZZRUPYENV-VROPFNGYSA-N
• CS-0371
• (R)-quinuclidin-3-yl (S)-1-phenyl-3,4-dihydroisoquinoline-2(1H)-carboxylate
• SMR004701445
• solifenacin succinate5 mg
• KKA5DLD701
• Solifenacin succinate, >=98% (HPLC)
• Vesicare (TN)
• Q374826
• S0944
• SOLIFENACIN SUCCINATE [VANDF]
• SBI-0654098.0001
• GLXC-02947
• +Expand

• MDL： MFCD09952287
• InChIKey： RXZMMZZRUPYENV-HPPZVVPUSA-N
• Inchi： 1S/C23H26N2O2.C4H6O4/c26-23(27-21-16-24-13-10-18(21)11-14-24)25-15-12-17-6-4-5-9-20(17)22(25)19-7-2-1-3-8-19;5-3(6)1-2-4(7)8/h1-9,18,21-22H,10-16H2;1-2H2,(H,5,6)(H,7,8)/t21?,22-;/m1./s1
• SMILES： O(C(N1C([H])([H])C([H])([H])C2=C([H])C([H])=C([H])C([H])=C2[C@@]1([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O)C1([H])C([H])([H])N2C([H])([H])C([H])([H])C1([H])C([H])([H])C2([H])[H].O([H])C(C([H])([H])C([H])([H])C(=O)O[H])=O

Computed Properties

• Exact Mass: 480.226037g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 6
• Monoisotopic Mass: 480.226037g/mol
• Monoisotopic Mass: 480.226037g/mol
• Topological Polar Surface Area: 107Ų
• Heavy Atom Count: 35
• Complexity: 617
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2

Experimental Properties

• LogP: 3.67650
• PSA: 107.38000
• Merck: 8712
• Boiling Point: 505.5°C at 760 mmHg
• Melting Point: 145.0 to 149.0 deg-C
• Vapor Pressure: No data available
• Flash Point: No data available
• Solubility: In vitro: H2O ≥ 200 mg/ml (416.19 mm) * "≥" means soluble, but saturation unknown
• Color/Form: No data available
• Optical Activity: [α]/D +35 to +45°, c = 1 in H2O